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Documented Performance of Tricosane PCM

The table below summarizes key experimental findings for Tricosane as a Phase Change Material (PCM)

from various applications.

Application Context Key Performance Findings Supporting Experimental Data Citation

| Hot Water Thermal Energy Storage | Doubled the hot-water discharge time at 45°C compared to tanks

without PCM. | Configuration: Hot water storage tank. Comparison: Against a sensible heat storage system

(water-only tank). | [1] | | Electronic Cooling (with heat pipes) | Reduced fan power consumption by 46%

and achieved a 12.3°C lower average heater temperature. | Configuration: PCM (Tricosane) integrated with

heat pipes for electronic cooling. Comparison: Against an active cooling system without PCM. | [2] | |

Electronic Cooling (nano-enhanced composite) | A 25.75% reduction in evaporator temperature was

achieved with a Tricosane and 1% volume Al₂O₃ nanocomposite. | Configuration: Nano-enhanced PCM

integrated with heat pipes. Comparison: Against a conventional cooling system (without nano-enhancement).

| [2] |
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For researchers looking to replicate or understand these studies, here are the methodologies and material

properties related to Tricosane PCM.

General PCM Selection Criteria: A suitable PCM should possess a melting point in the desired
operating range, high latent heat of fusion, high thermal conductivity, chemical stability, and minimal

supercooling [3].
Thermophysical Properties of Tricosane Nano-emulsion: One study created a water-based nano-

emulsion of Tricosane and measured its properties over 20–60°C [4].
Methodology: Measured particle size distribution, dynamic viscosity, thermal conductivity, and

specific heat.
Key Findings: Thermophysical properties were strongly affected by the phase change.

Dynamic viscosity was higher with increased PCM mass fraction and was lower during heating
than cooling. Thermal conductivity increased considerably within the phase change

temperature range.
Integration with Heat Pipes for Cooling: The high-level experimental setup for electronic cooling

involving Tricosane often includes [2]:
Components: A heat sink filled with Tricosane PCM, integrated with fins and flat heat pipes.

Heat Source: An aluminum heater to simulate an electronic component.
Data Collection: A data acquisition system (DAQ) and thermocouples to record temperature

history under controlled thermal loads.

PCM Classification and Selection Workflow

To aid in the selection of PCMs like Tricosane for research applications, the following diagram outlines a

general decision-making workflow and classification.
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This workflow is based on established PCM classification and desired property criteria outlined in the

literature [3] [5].

Key Insights for Researchers
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Performance Trade-offs: Tricosane's primary limitation is its low thermal conductivity, which can

limit heat transfer rates [3]. The studies showing high performance successfully mitigated this by
integrating the PCM with heat pipes, fins, or creating nano-composites [2].

Material Stability: Technical-grade paraffins like Tricosane are cost-effective but can contain
impurities. Research indicates that after hundreds of melting-solidification cycles, the latent heat of

fusion can decrease by up to ~20%, which is a critical consideration for long-term studies [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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